2-Methyl-5-[4-(4-pyrrolidin-1-ylpyrimidin-2-yl)piperazin-1-yl]-1,3,4-thiadiazole

• IUPAC Name: 2-methyl-5-[4-(4-pyrrolidin-1-ylpyrimidin-2-yl)piperazin-1-yl]-1,3,4-thiadiazole
• InChI: InChI=1S/C15H21N7S/c1-12-18-19-15(23-12)22-10-8-21(9-11-22)14-16-5-4-13(17-14)20-6-2-3-7-20/h4-5H,2-3,6-11H2,1H3
• InChI Key: ORTPRNKDTZZWRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)N2CCN(CC2)C3=NC=CC(=N3)N4CCCC4
• Molecular Formula: C15H21N7S
• Molecular Weight: 331.4 g/mol

Description

The compound “2-Methyl-5-[4-(4-pyrrolidin-1-ylpyrimidin-2-yl)piperazin-1-yl]-1,3,4-thiadiazole” is a complex organic molecule that contains several functional groups, including a pyrrolidine ring, a pyrimidine ring, a piperazine ring, and a thiadiazole ring. These functional groups are common in many biologically active compounds.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, it’s likely that it could be synthesized through a series of reactions involving the corresponding precursors for each functional group. The pyrrolidine and pyrimidine rings could potentially be formed through cyclization reactions, while the piperazine and thiadiazole rings could be formed through substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrrolidine and piperazine rings would provide stereochemistry to the molecule, while the pyrimidine and thiadiazole rings would contribute to the planarity of the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the pyrrolidine ring could undergo substitution reactions, while the pyrimidine ring could undergo addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polarity of its functional groups, while its melting and boiling points would be influenced by the strength of the intermolecular forces present.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, its mechanism of action would likely involve interaction with a specific biological target.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

Future research on this compound could involve exploring its potential uses in various fields, such as medicine or materials science. Additionally, studies could be conducted to optimize its synthesis and improve its physical and chemical properties.